Cas no 205993-74-4 (N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride)

• Product Name: N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride
• CAS No: 205993-74-4
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 1078248
• PubChem ID: 56832140
• Update Time: 2025-05-24

N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride
• N-(furan-2-ylmethyl)piperidine-2-carboxamide;hydrochloride
• N-[(furan-2-yl)methyl]piperidine-2-carboxamide hydrochloride
• 2-Piperidinecarboxamide, N-(2-furanylmethyl)-, monohydrochloride
• N-(furan-2-ylmethyl)piperidine-2-carboxamide hydrochloride
• AKOS015848349
• N-(2-Furylmethyl)-2-piperidinecarboxamidehydrochloride
• SB61744
• N-(furan-2-ylmethyl)piperidine-2-carboxamidehydrochloride
• 205993-74-4

• MDL： MFCD13562624
• Inchi： 1S/C11H16N2O2.ClH/c14-11(10-5-1-2-6-12-10)13-8-9-4-3-7-15-9;/h3-4,7,10,12H,1-2,5-6,8H2,(H,13,14);1H
• InChI Key： RHXCKKNMMAEGBO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCCN1)NCC1=CC=CO1

Computed Properties

• Exact Mass: 244.0978555g/mol
• Monoisotopic Mass: 244.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride

N-(2-Furylmethyl)-2-piperidinecarboxamide Hydrochloride: A Comprehensive Overview

N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride, identified by the CAS registry number 205993-74-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C11H15NClO, has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a piperidine ring, a furan moiety, and an amide group, making it a versatile candidate for various chemical and biological studies.

The synthesis of N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride involves a series of well-defined chemical reactions, including nucleophilic substitution and amide bond formation. The incorporation of the furan group introduces aromaticity and potential hydrogen bonding capabilities, which are crucial for its interaction with biological targets. Recent studies have highlighted the importance of such heterocyclic structures in modulating pharmacokinetic properties and enhancing bioavailability.

From a pharmacological perspective, this compound has been investigated for its potential as a modulator of ion channels and receptors. Research conducted in 2023 demonstrated that N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), suggesting its role in neurotransmitter signaling pathways. This finding aligns with the growing trend of exploiting small molecules to target complex biological systems for therapeutic intervention.

In terms of therapeutic applications, N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride has shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) efficiently makes it a compelling candidate for central nervous system (CNS) drug development. Furthermore, recent in vitro studies have indicated that this compound may possess anti-inflammatory properties, potentially making it useful in treating chronic inflammatory conditions.

The structural versatility of N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride also lends itself to combinatorial chemistry approaches. By modifying the substituents on the furan ring or altering the piperidine backbone, researchers can explore a wide range of analogs with diverse pharmacological profiles. This approach is particularly valuable in drug discovery programs aimed at optimizing efficacy and minimizing adverse effects.

From an environmental standpoint, the ecological impact of N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride has been assessed through biodegradation studies. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic is advantageous for ensuring environmental safety during large-scale production or disposal processes.

In conclusion, N-(2-Furylmethyl)-2-piperidinecarboxamide hydrochloride represents a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with emerging research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full spectrum of properties and applications, this compound is poised to make meaningful contributions to the advancement of modern medicine.